Cas no 1256804-64-4 (Methyl 2-(5-methylpyridin-3-yl)acetate)

• Product Name: Methyl 2-(5-methylpyridin-3-yl)acetate
• CAS No: 1256804-64-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD18256246
• CID: 3162665
• PubChem ID: 59382636
• Update Time: 2025-06-26

Methyl 2-(5-methylpyridin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(5-methylpyridin-3-yl)acetate
• SB23109
• CS-0049204
• P15504
• AKOS025395446
• 1256804-64-4
• methyl2-(5-methylpyridin-3-yl)acetate
• 3-Pyridineacetic acid, 5-methyl-, methyl ester
• SCHEMBL10174453
• MFCD18256246
• methyl 2-(5-methyl-3-pyridyl)acetate
• AS-52694

• MDL： MFCD18256246
• Inchi： 1S/C9H11NO2/c1-7-3-8(6-10-5-7)4-9(11)12-2/h3,5-6H,4H2,1-2H3
• InChI Key： RVEZFLOUMBNDNN-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=NC=C(C)C=1)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 2-(5-methylpyridin-3-yl)acetate

Methyl 2-(5-methylpyridin-3-yl)acetate: A Comprehensive Overview

Methyl 2-(5-methylpyridin-3-yl)acetate, with the CAS number 1256804-64-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a methyl ester derivative of 2-(5-methylpyridin-3-yl)acetic acid, and its structure features a pyridine ring substituted with a methyl group at the 5-position and an acetate group at the 3-position. The compound has been studied for its potential applications in drug design, particularly in the development of bioactive molecules with therapeutic potential.

The synthesis of Methyl 2-(5-methylpyridin-3-yl)acetate involves a series of well-established organic reactions, including Friedel-Crafts alkylation and esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing the overall cost and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising areas of research involving Methyl 2-(5-methylpyridin-3-yl)acetate is its role as a precursor in the development of bioactive compounds. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, making it a valuable intermediate in drug discovery programs. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical targets in the treatment of various cancers.

In addition to its pharmacological applications, Methyl 2-(5-methylpyridin-3-yl)acetate has also been explored for its use in materials science. The compound's unique electronic properties make it a candidate for applications in organic electronics, such as in the development of semiconducting materials for use in flexible electronics or organic light-emitting diodes (OLEDs). Recent studies have focused on optimizing the compound's electronic characteristics through structural modifications, with encouraging results reported in several peer-reviewed journals.

The stability and reactivity of Methyl 2-(5-methylpyridin-3-yl)acetate have also been subjects of extensive research. Computational chemistry techniques, such as density functional theory (DFT), have been employed to study the compound's electronic structure and reactivity patterns. These studies have provided valuable insights into the compound's behavior under various reaction conditions, enabling chemists to design more efficient synthetic pathways and predict potential side reactions.

From an environmental perspective, researchers have investigated the biodegradation and toxicity profiles of Methyl 2-(5-methylpyridin-3-yl)acetate. Initial findings suggest that the compound exhibits low toxicity to aquatic organisms under standard testing conditions, which is a positive indication for its potential use in industrial applications. However, further studies are required to fully understand its environmental impact and ensure sustainable practices in its production and application.

In conclusion, Methyl 2-(5-methylpyridin-3-yl)acetate (CAS No. 1256804-64-4) is a versatile compound with a wide range of applications across multiple disciplines. Its role as a key intermediate in drug discovery, combined with its potential uses in materials science and organic electronics, underscores its importance in contemporary chemical research. As ongoing studies continue to uncover new properties and applications, this compound is poised to make significant contributions to both academic and industrial advancements.